Cas no 111466-57-0 (L-Proline,4-(1-methylethenyl)-, trans- (9CI))

L-Proline,4-(1-methylethenyl)-, trans- (9CI) structure
111466-57-0 structure
Product Name:L-Proline,4-(1-methylethenyl)-, trans- (9CI)
CAS No:111466-57-0
MF:C8H13NO2
MW:155.194322347641
CID:129281
PubChem ID:45084839
Update Time:2025-04-18

L-Proline,4-(1-methylethenyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline,4-(1-methylethenyl)-, trans- (9CI)
    • 111466-57-0
    • (2S,4S)-4-(Prop-1-en-2-yl)pyrrolidine-2-carboxylic acid
    • L-Proline, 4-(1-methylethenyl)-, trans- (9CI)
    • Inchi: 1S/C8H13NO2/c1-5(2)6-3-7(8(10)11)9-4-6/h6-7,9H,1,3-4H2,2H3,(H,10,11)/t6-,7+/m1/s1
    • InChI Key: ZHJAYBVPHIYUEA-RQJHMYQMSA-N
    • SMILES: OC([C@@H]1C[C@@H](C(=C)C)CN1)=O

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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